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Compound of Interest

Compound Name: Monoolein-d5

Cat. No.: B587898

Disclaimer: No specific Safety Data Sheet (SDS) for Monoolein-d5 is publicly available. This
guide is based on the SDS for its non-deuterated counterpart, Monoolein, as the safety and
handling considerations are expected to be largely similar. Deuteration is not anticipated to
significantly alter the macroscopic chemical hazards of the molecule.

This technical guide provides comprehensive safety and handling information for Monoolein-
d5, a deuterated lipid of significant interest to researchers, scientists, and drug development
professionals. Its applications span various fields, including drug delivery, emulsion
stabilization, and protein crystallization.[1][2]

Product Identification and Properties

Monoolein-d5 is a deuterated version of monoolein, a monoacylglycerol. The deuteration is

typically on the glycerol backbone.
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Property Value Source

a-Monoolein-d5, 9-
Octadecenoic acid (92)-, 2,3-

Synonyms ] [3]
dihydroxypropyl-1,1,2,3,3-d5
ester
CAS Number 565183-24-6 [3]
Molecular Formula C21Ds5H3504 [3]
Molecular Weight 361.57 g/mol [3]

Not explicitly available for
Appearance monoolein-d5. Monoolein is a

viscous liquid or semi-solid.

Not explicitly available for
Solubility monoolein-d5. Monoolein is [4]

practically insoluble in water.

Hazard Identification and Toxicology

Based on the data for monoolein, Monoolein-d5 is not classified as a hazardous substance.[4]

[5]
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Hazard Category

Classification

Notes

Acute Toxicity

Not classified as acutely toxic.

[4]

Ingestion of large amounts
may cause nausea and

vomiting.[4]

Skin Corrosion/Irritation

Not classified as an irritant.

May cause minor irritation for

susceptible individuals.[4]

Eye Damage/Irritation

Not classified as an irritant.

May cause eye irritation.[5]

Carcinogenicity

No carcinogenic effects have

been reported for monoolein.

[4]

No component is identified as
a probable, possible, or
confirmed human carcinogen
by IARC.[5]

Mutagenicity

No mutagenic effects have

been reported for monoolein.

[4]

Reproductive Toxicity

No reproductive toxic effects
have been reported for

monoolein.[4]

To the best of current knowledge, the chemical, physical, and toxicological properties of

monoolein have not been thoroughly investigated.[5][6]

First-Aid Measures

Standard first-aid measures are recommended in case of exposure.
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Exposure Route

First-Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician if irritation persists.[5][6]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[5]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[7]

Handling, Storage, and Stability

Proper handling and storage are crucial for maintaining the integrity of deuterated lipids like

Monoolein-d5.
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Aspect

Recommendation

Handling

Avoid contact with skin and eyes.[4] Use in a
well-ventilated area. The usual precautions for

handling chemicals should be observed.[4]

Storage

Store in a cool, dry, and well-ventilated area.[4]
For deuterated lipids, storage at or below -16°C
is recommended for long-term stability.[8] For
solutions in organic solvents, store at -20°C +
4°C under an inert atmosphere (e.g., argon or

nitrogen).[8]

Stability

The product is stable under normal storage and
handling conditions.[4] Avoid contact with strong

oxidizing agents.[5]

Special Precautions for Deuterated Lipids

To prevent condensation, which can lead to
degradation, allow the container to warm to
room temperature before opening.[8]
Unsaturated lipids are hygroscopic and should
be dissolved in a suitable organic solvent for

storage.[8]

Experimental Protocols

Deuterated monoolein is instrumental in structural biology, particularly in neutron scattering

studies of membrane proteins.[1]

Preparation of Lipidic Cubic Phase (LCP) for Protein

Crystallization

This protocol describes the formation of a lipidic cubic phase (LCP) using monoolein, a

common application for its deuterated form.

Materials:

e Monoolein (or Monoolein-d5)
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e Aqueous solution (e.g., buffer or protein solution)
Procedure:

e Mixing: Combine monoolein with the aqueous solution. A common ratio is approximately
60:40 (w/w) lipid to aqueous phase.

e Homogenization: The mixture is typically homogenized using two coupled syringes to ensure
a uniform, transparent, and highly viscous material.

o Dispensing: The resulting LCP can be dispensed in small volumes (e.g., nanoliters) for
crystallization experiments.

o Protein Incorporation: A solution of the detergent-solubilized membrane protein is then mixed
with the LCP.[9]

Visualizations
Experimental Workflow for LCP Formation

Starting Materials
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Click to download full resolution via product page

Caption: Workflow for the formation of a Lipidic Cubic Phase (LCP) using monoolein.

Logical Relationship of Safety Precautions
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Caption: Interrelationship of safety precautions for handling and storing Monoolein-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. ansto.gov.au [ansto.gov.au]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b587898?utm_src=pdf-body-img
https://www.benchchem.com/product/b587898?utm_src=pdf-body
https://www.benchchem.com/product/b587898?utm_src=pdf-custom-synthesis
https://www.ansto.gov.au/news/deuterated-monoolein-enables-research-into-protein-structures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exp!oratpry

Check Availability & Pricing

2.

Monoolein: a magic lipid? - Physical Chemistry Chemical Physics (RSC Publishing)

[pubs.rsc.org]

3.
4
5
e 6.
7
8
9.

(x)-Glyceryl-1,1,2,3,3-d5 1-Monooleate | LGC Standards [Igcstandards.com]

. cosmobiousa.com [cosmobiousa.com]

. hamptonresearch.com [hamptonresearch.com]

cdn.anatrace.com [cdn.anatrace.com]

. cdhfinechemical.com [cdhfinechemical.com]

. benchchem.com [benchchem.com]

Monoolein Lipid Phases as Incorporation and Enrichment Materials for Membrane Protein

Crystallization | PLOS One [journals.plos.org]

 To cite this document: BenchChem. [In-Depth Technical Guide: Safety Data Sheet for
Monoolein-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587898#safety-data-sheet-sds-for-monoolein-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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and industry. Email: info@benchchem.com
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